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Compound of Interest

Compound Name: Methenolon

Cat. No.: B13989552

Get Quote

The following tables summarize key quantitative data from in vitro studies, providing a
comparative look at Methenolone's receptor binding affinity and its immunomodulatory effects.

\\

Table 1: Relative Binding Affinity (RBA) of Methenolone and Other Steroids

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b13989552#bc-rfq
https://www.benchchem.com/product/b13989552/docs?utm_src=pdf-body#data-presentation-quantitative-effects-of-methenolone
https://www.benchchem.com/product/b13989552/docs?utm_src=pdf-body#data-presentation-quantitative-effects-of-methenolone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13989552?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Relative Binding

Compound Tissue/Protein . Reference Ligand
Affinity (RBA)
) 3H-Methyltrienolone
Methenolone Rat Skeletal Muscle High
(MT)
) 3H-Methyltrienolone
Methenolone Rat Prostate High
(MT)
Rabbit Skeletal ) 3H-Methyltrienolone
Methenolone High
Muscle (MT)
) Dihydrotestosterone
Methenolone Human SHBG Weak Competitor

(DHT)

Testosterone (T)

Rat Skeletal Muscle

Lower than

Methenolone

3H-Methyltrienolone
(MT)

19-Nortestosterone

Rat Skeletal Muscle

Higher than
Methenolone

3H-Methyltrienolone
(MT)

Stanozolol

Rat Skeletal Muscle

Weak (RBA < 0.05)

3H-Methyltrienolone
(MT)

Methanedienone

Rat Skeletal Muscle

Weak (RBA < 0.05)

3H-Methyltrienolone
(MT)

Data synthesized from a study comparing various anabolic-androgenic steroids. The study
notes that Methenolone belongs to a group of steroids with relatively high and similar affinity

for the androgen receptor across the tested tissues.[5][6][7]

Table 2: Immunomodulatory Effects of Methenolone Acetate and its Metabolites
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Compound Assay Result

Methenolone Acetate

(Substrate 1) TNF-a Production Inhibition 62.5+4.4%

Metabolite 3 T-cell Proliferation ICs0 = 4.4 £ 0.01 pg/mL
Metabolite 5 TNF-a Production Inhibition 81.0 + 2.5%

Metabolite 5 T-cell Proliferation ICs0 =10.2 £ 0.01 pg/mL

Data from a study investigating the anti-inflammatory potential of Methenolone Acetate and its
metabolites produced by fungal biotransformation.[8]

Core Molecular Mechanism: Androgen Receptor
Signaling

Methenolone, as a DHT derivative, executes its effects through the classical androgen
receptor signaling pathway. It has a strong binding affinity for the androgen receptor, which is
reported to be higher than that of testosterone.[9] This high affinity suggests a potent anabolic

effect.[9] The activation of this pathway is central to the anabolic activity of Methenolone,
promoting muscle growth and preservation.[1][3]
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In Vitro Cell Proliferation Assay Workflow

1. Seed Cells 2. Treat Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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